4-(1,3-Dihydroxyprop-2-ylamino)-piperidine

• Molecular Formula: C8H18N2O2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 2-(piperidin-4-ylamino)propane-1,3-diol
• InChI: InChI=1S/C8H18N2O2/c11-5-8(6-12)10-7-1-3-9-4-2-7/h7-12H,1-6H2
• InChI Key: LUMVODUMZDPRHM-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC(CO)CO

Description

4-(1,3-Dihydroxyprop-2-ylamino)-piperidine is a useful research compound. Its molecular formula is C8H18N2O2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

34.5 g of 1-benzyl-4-(1,3-dihydroxyprop-2-ylamino)-piperidine are dissolved in 400 ml of methanol, combined with 3.4 g of 20% palladium/charcoal and hydrogenated with hydrogen at 24-28° C. at 2.2 bar. Then the catalyst is filtered off and the solvent is eliminated in vacuo. 22.7 g of 4-(1,3-dihydroxyprop-2-ylamino)-piperidine are obtained as an oil which is used without further purification for the next reaction.